molecular formula C11H15F2N B1461407 (Butan-2-yl)[(2,6-difluorophenyl)methyl]amine CAS No. 1019551-86-0

(Butan-2-yl)[(2,6-difluorophenyl)methyl]amine

Cat. No. B1461407
CAS RN: 1019551-86-0
M. Wt: 199.24 g/mol
InChI Key: QOPZQNPAOWMDCG-UHFFFAOYSA-N
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Description

“(Butan-2-yl)[(2,6-difluorophenyl)methyl]amine” is a chemical compound used in scientific research. It exhibits high complexity due to its complex structure and has varying applications in various fields. The molecular formula of this compound is C11H15F2N .


Synthesis Analysis

The synthesis of amines like “(Butan-2-yl)[(2,6-difluorophenyl)methyl]amine” can be achieved through several methods. One common method is the reduction of nitriles or amides and nitro compounds . Other reactions involving alkyl groups include SN2 reactions of alkyl halides, ammonia, and other amines . Alkylation of potassium phthalimide followed by hydrolysis of the N-alkyl phthalimide formed (i.e., the Gabriel synthesis) is another method .


Molecular Structure Analysis

The molecular structure of “(Butan-2-yl)[(2,6-difluorophenyl)methyl]amine” is based on its molecular formula, C11H15F2N . Detailed structural information can be obtained from databases like ECHA .


Chemical Reactions Analysis

The chemical reactions involving “(Butan-2-yl)[(2,6-difluorophenyl)methyl]amine” would depend on the specific conditions and reagents used. Amines like this compound can undergo a variety of reactions, including nucleophilic substitution reactions with alkyl halides .


Physical And Chemical Properties Analysis

The physical and chemical properties of “(Butan-2-yl)[(2,6-difluorophenyl)methyl]amine” can be found in databases like ChemicalBook . These properties include its molecular weight, melting point, boiling point, and density .

Scientific Research Applications

Aminolysis Reactions

Aminolysis of related compounds, such as 6-[1-(2,6-difluorophenyl)cyclopropyl]-5-methyl-2-(nitroamino)pyrimidin-4(3H)-one, with various amines has been studied. It was found that reactions with sterically unshielded amines are successful in high dielectric permittivity media. This suggests potential applications in synthetic organic chemistry for the development of new compounds or for functional group transformations (Novakov et al., 2017).

Crystal Structure Analysis

Research on derivatives of butyrate and 1,3-dioxane has contributed to the understanding of crystal structures, which could be relevant for the design of new materials with specific properties. Such studies might involve similar compounds to "(Butan-2-yl)[(2,6-difluorophenyl)methyl]amine" and provide insights into the interactions and stability of potential new materials (Jebas et al., 2013).

Organic Synthesis

The compound and its derivatives may be used in the synthesis of complex organic molecules. For example, reactions involving adamantan-2-amine and (adamantan-1-yl)methylamine with related esters have been explored, leading to the formation of target amides and butyl esters. This highlights the compound's potential utility in the synthesis of novel organic compounds (Novakov et al., 2017).

Interaction with Solvents

Studies on the interaction of related compounds with amines in organic solvents have been conducted. This research can offer insights into solvent effects on chemical reactions and the stability of compounds, which is essential for developing new pharmaceuticals or materials (Ribeiro et al., 2011).

Solution-Phase Synthesis

The creation of minilibraries through solution-phase synthesis, involving core amino compounds and carboxylic acids via amide bond formation, has been explored. This approach, including compounds similar to "(Butan-2-yl)[(2,6-difluorophenyl)methyl]amine", could be valuable in drug discovery for rapid screening of bioactive compounds (Chiang et al., 2009).

Mechanism of Action

The mechanism of action of “(Butan-2-yl)[(2,6-difluorophenyl)methyl]amine” would depend on its specific application in scientific research. As a general class, amines can act as bases or nucleophiles in chemical reactions .

Safety and Hazards

The safety and hazards associated with “(Butan-2-yl)[(2,6-difluorophenyl)methyl]amine” would depend on its specific use and handling procedures. Information on safety and hazards can typically be found in material safety data sheets .

properties

IUPAC Name

N-[(2,6-difluorophenyl)methyl]butan-2-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15F2N/c1-3-8(2)14-7-9-10(12)5-4-6-11(9)13/h4-6,8,14H,3,7H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QOPZQNPAOWMDCG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)NCC1=C(C=CC=C1F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15F2N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

199.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(Butan-2-yl)[(2,6-difluorophenyl)methyl]amine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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